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Compound of Interest

Compound Name: Potassium laurate

Cat. No.: B158881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Potassium laurate, the potassium salt of lauric acid, is a well-established anionic surfactant

and emulsifier.[1][2][3] Its amphiphilic nature, possessing a hydrophilic carboxylate head and a

hydrophobic 12-carbon tail, governs its primary applications in cosmetics, cleaning agents, and

as a stabilizer in various formulations.[3][4] While its role as a basic building block in the

synthesis of soaps via saponification is fundamental, its direct application as a reagent or

catalyst in more complex organic synthesis is not extensively documented in publicly available

scientific literature.

This document aims to provide a concise overview of the established and potential applications

of potassium laurate in organic synthesis, focusing on its role in saponification and the

emerging field of micellar catalysis. Detailed protocols for its synthesis and its use in a

representative application are provided.

Physicochemical Properties
A summary of the key physicochemical properties of potassium laurate is presented in Table

1.

Table 1: Physicochemical Properties of Potassium Laurate
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Property Value Reference(s)

Chemical Formula C₁₂H₂₃KO₂ [2]

Molar Mass 238.41 g/mol [2]

Appearance
White to light-tan powder or

paste
[2]

Solubility
Soluble in water and ethyl

benzene
[2]

Applications in Organic Synthesis
Saponification and Ester Hydrolysis
The most traditional and well-documented role of potassium laurate's precursor, potassium

hydroxide, is in the saponification of esters, particularly triglycerides, to produce soap

(potassium carboxylates) and glycerol. Potassium laurate itself can be synthesized through

the direct reaction of lauric acid with potassium hydroxide.[1][2]

While not a reagent that directly participates in carbon-carbon bond formation in this context, it

is a key product in this fundamental organic reaction. Furthermore, in its capacity as a basic

salt, potassium laurate can participate in the hydrolysis of other esters, although strong bases

like potassium hydroxide are more commonly employed for this purpose.

Logical Workflow for Saponification:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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